2-acetyl-N-(3,4-dimethylphenyl)hydrazinecarbothioamide
Overview
Description
2-acetyl-N-(3,4-dimethylphenyl)hydrazinecarbothioamide, also known as ADTC, is a compound that has been extensively studied for its potential therapeutic benefits. ADTC is a thiosemicarbazone derivative that has shown promising results in various scientific research applications.
Mechanism of Action
The mechanism of action of 2-acetyl-N-(3,4-dimethylphenyl)hydrazinecarbothioamide is not fully understood. However, it is believed that 2-acetyl-N-(3,4-dimethylphenyl)hydrazinecarbothioamide inhibits the activity of ribonucleotide reductase, an enzyme that is essential for DNA synthesis. This inhibition leads to the accumulation of reactive oxygen species, which can cause DNA damage and cell death.
Biochemical and Physiological Effects:
2-acetyl-N-(3,4-dimethylphenyl)hydrazinecarbothioamide has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the replication of viruses, and inhibit the growth of bacteria. 2-acetyl-N-(3,4-dimethylphenyl)hydrazinecarbothioamide has also been shown to have antioxidant properties, which may contribute to its therapeutic effects.
Advantages and Limitations for Lab Experiments
2-acetyl-N-(3,4-dimethylphenyl)hydrazinecarbothioamide has several advantages for lab experiments. It is easy to synthesize, relatively stable, and has a low toxicity profile. However, 2-acetyl-N-(3,4-dimethylphenyl)hydrazinecarbothioamide has some limitations for lab experiments. It is not very soluble in water, which can make it difficult to work with in aqueous solutions. Additionally, 2-acetyl-N-(3,4-dimethylphenyl)hydrazinecarbothioamide has a relatively short half-life, which can limit its effectiveness in some experiments.
Future Directions
There are several future directions for research on 2-acetyl-N-(3,4-dimethylphenyl)hydrazinecarbothioamide. One area of research is to further investigate its potential as a chelating agent for the treatment of metal poisoning. Another area of research is to investigate its potential as an anticancer agent in combination with other drugs. Additionally, further research is needed to fully understand the mechanism of action of 2-acetyl-N-(3,4-dimethylphenyl)hydrazinecarbothioamide and its potential therapeutic applications.
Scientific Research Applications
2-acetyl-N-(3,4-dimethylphenyl)hydrazinecarbothioamide has been extensively studied for its potential therapeutic benefits in various scientific research applications. It has been shown to have antitumor, antiviral, and antibacterial properties. 2-acetyl-N-(3,4-dimethylphenyl)hydrazinecarbothioamide has also been studied for its potential use as a chelating agent for the treatment of metal poisoning.
properties
IUPAC Name |
1-acetamido-3-(3,4-dimethylphenyl)thiourea |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N3OS/c1-7-4-5-10(6-8(7)2)12-11(16)14-13-9(3)15/h4-6H,1-3H3,(H,13,15)(H2,12,14,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IMUYPIKRLCBMFQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=S)NNC(=O)C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-acetyl-N-(3,4-dimethylphenyl)hydrazinecarbothioamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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